![molecular formula C17H14N4O3 B11418120 2,6-dioxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile CAS No. 748785-27-5](/img/structure/B11418120.png)
2,6-dioxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile
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Overview
Description
- The compound’s systematic name is quite complex, but we can break it down:
- It contains a triazatricyclo[8.4.0.03,8]tetradeca core, which refers to a fused ring system with specific nitrogen atoms.
- The 5-carbonitrile group indicates a nitrile functional group (–CN) attached to the fifth position.
- The 2,6-dioxo part suggests two ketone groups (–C=O) at positions 2 and 6.
- The 7-(oxolan-2-ylmethyl) moiety involves a cyclic ether (oxolan) linked to the seventh position.
- Overall, this compound belongs to a class of complex heterocyclic molecules.
Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
Comparison with Similar Compounds
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Properties
CAS No. |
748785-27-5 |
---|---|
Molecular Formula |
C17H14N4O3 |
Molecular Weight |
322.32 g/mol |
IUPAC Name |
2,6-dioxo-7-(oxolan-2-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carbonitrile |
InChI |
InChI=1S/C17H14N4O3/c18-9-11-8-13-15(19-14-5-1-2-6-20(14)17(13)23)21(16(11)22)10-12-4-3-7-24-12/h1-2,5-6,8,12H,3-4,7,10H2 |
InChI Key |
LZWKFLBGFCLWMD-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(OC1)CN2C3=C(C=C(C2=O)C#N)C(=O)N4C=CC=CC4=N3 |
Origin of Product |
United States |
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